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Compound of Interest

Compound Name: Barium iodide dihydrate

Cat. No.: B1341596

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of barium iodide dihydrate (Bal2-2H20), a
compound of interest in various chemical and pharmaceutical applications. This document
outlines its chemical formula, structure, physicochemical properties, and detailed experimental
protocols for its synthesis.

Chemical Formula and Structure

Barium iodide dihydrate is an inorganic compound with the chemical formula Balz-2H20.[1]
This indicates that each formula unit consists of one barium cation (Ba?*), two iodide anions
(I7), and two molecules of water of crystallization. The bonding between the barium and iodide
ions is predominantly ionic, arising from the electrostatic attraction between the positively
charged barium ion and the negatively charged iodide ions.[1]

While detailed crystallographic data for the dihydrate form is not readily available in the
reviewed literature, the structure of the anhydrous form (Balz) has been well-characterized.
Anhydrous barium iodide crystallizes in an orthorhombic system with the space group Pnma.[2]
It is isostructural with lead(ll) chloride (PbCI2).[3][4] In this structure, each barium ion is
coordinated to nine iodide ions, with Ba-I bond distances ranging from 3.50 to 4.13 A.[2]

The logical relationship of the components of barium iodide dihydrate can be visualized as a
central barium ion ionically bonded to two iodide ions, with two water molecules associated with
this ionic core.
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Logical Relationship of Barium lodide Dihydrate Components
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Caption: Diagram illustrating the ionic and coordination bonds within barium iodide dihydrate.

Physicochemical Properties

Barium iodide dihydrate is a white to off-white crystalline solid at room temperature.[2] It is an
odorless compound.[2] A summary of its key quantitative properties is presented in the table

below.
Property Value Reference
Molecular Formula Bal2-2H20 [1]
Molecular Weight 427.167 g/mol [1][5]
Appearance White to off-white crystalline 2]
solid

Density 4.916 g/lcm?3 [1][5]
Melting Point Decomposes at 740 °C [1]
Solubility in Water 166.7 g/100 mL at 0 °C [1]

o Freely soluble in ethanol and
Solubility in Other Solvents
acetone
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The compound exhibits interesting thermal behavior, undergoing stepwise dehydration upon
heating. It loses one water molecule at approximately 98.9°C and the second at around 539°C.

[1]

Experimental Protocols
Synthesis of Barium lodide Dihydrate

Two common methods for the synthesis of barium iodide dihydrate are detailed below.

This method involves the reaction of barium carbonate with hydroiodic acid in an aqueous
solution.[6]

Reaction: BaCOs + 2HI(aq) — Balz(aq) + H20(l) + CO2(g)
Protocol:

» In a well-ventilated fume hood, slowly add a stoichiometric amount of hydroiodic acid (HI) to
a suspension of barium carbonate (BaCO:s) in distilled water with constant stirring.

o Continue stirring until the effervescence of carbon dioxide ceases, indicating the completion
of the reaction.

« Filter the resulting solution to remove any unreacted barium carbonate or other insoluble
impurities.

o Gently heat the filtrate to concentrate the solution.

» Allow the concentrated solution to cool slowly at room temperature to facilitate the
crystallization of barium iodide dihydrate (Balz-2H20).

o Collect the crystals by filtration and wash them with a small amount of cold distilled water.
e Dry the crystals in a desiccator over a suitable drying agent.

This method involves the initial preparation of ferrous iodide, which then reacts with barium
hydroxide.[2]

Workflow Diagram:
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Synthesis of Barium lodide Dihydrate Workflow

Step 1: Ferrous lodide Synthesis

lodine (I2) Iron Powder (Fe)
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Step 3: Purification and Crystallization
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Caption: Workflow for the synthesis of barium iodide dihydrate from iodine and iron powder.
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Protocol:

Part A: Synthesis of Ferrous lodide

 In areaction vessel, combine iodine and iron powder in a molar ratio of 1.0:1.2-1.5 with
water, where the weight of water is 2-3 times the weight of iodine.

e Heat the mixture to 40-60°C and stir at 60-100 rpm for 30-50 minutes.

o Monitor the reaction until the concentration of free iodine and iodate (I0s~) are within
acceptable limits to obtain a solution of ferrous iodide.

Part B: Synthesis of Barium lodide

e Add the prepared ferrous iodide solution to a solution of barium hydroxide in a 1:1 molar ratio
under constant stirring. This will result in the formation of a ferrous hydroxide precipitate and
a barium iodide solution.

¢ Boil the reaction mixture for 20 minutes.

o Adjust the pH of the solution to 8.5-9 using additional barium hydroxide.

Part C: Filtration, Concentration, and Crystallization

Add activated carbon (2-5% of the initial weight of iodine) to the solution to adsorb and aid in
the removal of the ferrous hydroxide precipitate and other impurities.

o Filter the mixture to obtain a clear solution of barium iodide.

o Concentrate the filtrate by evaporation at room temperature and atmospheric pressure until
crystals of barium iodide dihydrate begin to form.

« |solate the crystals by centrifugation or filtration.

e Dry the collected crystals at 75-90°C for 60-90 minutes to yield the final product.

Characterization
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Standard analytical techniques can be employed to characterize the synthesized barium
iodide dihydrate. These include:

X-ray Diffraction (XRD): To confirm the crystalline phase and determine the crystal structure.

Thermogravimetric Analysis (TGA): To study the dehydration process and thermal stability.

Elemental Analysis: To determine the elemental composition and confirm the stoichiometry.

Infrared (IR) Spectroscopy: To identify the presence of water of crystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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